Cas no 5746-26-9 (N-[4-(benzoylamino)-3-methylphenyl]furan-2-carboxamide)

N-[4-(benzoylamino)-3-methylphenyl]furan-2-carboxamide structure
5746-26-9 structure
Product Name:N-[4-(benzoylamino)-3-methylphenyl]furan-2-carboxamide
CAS No:5746-26-9
MF:C19H16N2O3
MW:320.341944694519
CID:1604718
PubChem ID:774001
Update Time:2025-04-21

N-[4-(benzoylamino)-3-methylphenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(benzoylamino)-3-methylphenyl]furan-2-carboxamide
    • 2-hydroxypropanoate,N-(3-morpholin-4-ium-4-ylpropyl)octadecanamide
    • N-(4-benzamido-3-methylphenyl)furan-2-carboxamide
    • EU-0036273
    • BIM-0030854.P001
    • 5746-26-9
    • N-(4-Benzamido-3-methylphenyl)furan-2-carboximidic acid
    • SR-01000413860
    • N-[4-(benzoylamino)-3-methylphenyl]-2-furamide
    • DTXSID50972940
    • CBMicro_030934
    • Oprea1_111246
    • AKOS001602899
    • SR-01000413860-1
    • Oprea1_477983
    • Inchi: 1S/C19H16N2O3/c1-13-12-15(20-19(23)17-8-5-11-24-17)9-10-16(13)21-18(22)14-6-3-2-4-7-14/h2-12H,1H3,(H,20,23)(H,21,22)
    • InChI Key: NJXZOHSSUHAONF-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NC1C=CC(=C(C)C=1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 320.11618
  • Monoisotopic Mass: 320.116092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.3
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.3
  • Boiling Point: 348.8°C at 760 mmHg
  • Flash Point: 164.7°C
  • Refractive Index: 1.675
  • PSA: 71.34
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